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Compound of Interest

Compound Name: DI-Sec-butylamine

Cat. No.: B1584033

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for di-sec-butylamine. The information is intended to equip researchers,
scientists, and drug development professionals with the necessary knowledge to handle this
chemical safely in a laboratory and industrial setting. This guide includes a summary of
guantitative safety data, detailed experimental protocols for key toxicological assays, and visual
diagrams to illustrate handling procedures, emergency response, and potential metabolic
pathways.

Chemical and Physical Properties

Di-sec-butylamine is a flammable and corrosive liquid that is harmful if swallowed, inhaled, or
in contact with skin.[1][2] It is a secondary aliphatic amine with a characteristic amine-like odor.
[1] Understanding its physical and chemical properties is crucial for safe handling and storage.
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Property Value Reference(s)
Molecular Formula CsHioN [2]
Molecular Weight 129.24 g/mol [2]
Appearance Colorless liquid [1]
Odor Amine-like [1]
Boiling Point 134-137 °C [3]
Melting Point -70 °C [3]
Flash Point 23.2 °C (closed cup) [4]
Density 0.753 g/mL at 25 °C [4]
Vapor Pressure 7.1 mmHg at 25°C
Slightly soluble in water (7
Solubility g/L), miscible with common [5]
organic solvents.
pKa 10.91 at 25°C [3]

Toxicological Data

Di-sec-butylamine is classified as acutely toxic and can cause severe skin burns and eye
damage.[1][3] Inhalation may lead to corrosive injuries to the upper respiratory tract and lungs.

[6]
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Hazard
. GHS Category Statement Reference(s)
Classification

- Flammable liquid and
Flammable Liquids Category 3 [5]
vapor.

Acute Toxicity, Oral Category 4 Harmful if swallowed. [5]

Harmful in contact

Acute Toxicity, Dermal  Category 4 ) ] [5]
with skin.

Acute Toxicity, o

) Category 4 Harmful if inhaled. [5]
Inhalation
Skin Causes severe skin 3]
Corrosion/Irritation burns.
Serious Eye Causes serious eye 3]
Damage/Irritation damage.

Experimental Protocols

The safety data for di-sec-butylamine is derived from standardized experimental protocols,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). Below are summaries of the methodologies for key toxicological assessments.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion

This test is designed to assess the potential of a substance to cause irritation or corrosion to
the eyes.

o Test System: The study is typically conducted on a single albino rabbit.

o Procedure: A single dose of the test substance is applied to the conjunctival sac of one eye.
The other eye serves as an untreated control.

o Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application to evaluate the degree of ocular reaction. Scoring systems are used to quantify
corneal opacity, iritis, and conjunctival redness and swelling.
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o Endpoint: The test determines if the substance is an irritant (effects are reversible within 21
days) or corrosive (causes irreversible tissue damage).

OECD Test Guideline 476: In Vitro Mammalian Cell Gene
Mutation Test

This assay evaluates the potential of a chemical to induce gene mutations in cultured
mammalian cells.

o Test System: Established mammalian cell lines, such as L5178Y mouse lymphoma cells or
Chinese hamster ovary (CHO) cells, are used.

o Procedure: The cells are exposed to the test substance at various concentrations, both with
and without an external metabolic activation system (e.g., S9 mix from rat liver).

o Endpoint: The frequency of mutations at specific gene loci (e.g., thymidine kinase or
hypoxanthine-guanine phosphoribosyl transferase) is measured. A significant, dose-
dependent increase in the mutant frequency indicates a positive result.

OECD Test Guideline 475: Mammalian Bone Marrow
Chromosomal Aberration Test

This in vivo test assesses the potential of a substance to cause structural chromosomal
damage in the bone marrow cells of mammals.

o Test System: Typically conducted in rodents, such as rats or mice.

e Procedure: The animals are exposed to the test substance, usually via oral gavage or
intraperitoneal injection. Bone marrow cells are collected at appropriate time intervals after
exposure.

¢ Analysis: The collected cells are examined under a microscope for chromosomal
aberrations, such as breaks, deletions, and exchanges.

o Endpoint: A statistically significant, dose-dependent increase in the number of cells with
chromosomal aberrations compared to the control group indicates a positive result.
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Handling and Storage Precautions

Proper handling and storage are essential to minimize the risks associated with di-sec-
butylamine.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., butyl rubber, nitrile rubber), and wear
protective clothing, including a lab coat and closed-toe shoes.

o Respiratory Protection: Work in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

Safe Handling Practices

e Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Ground and bond containers when transferring material.

Wash thoroughly after handling.

Storage Conditions

o Store in a cool, dry, well-ventilated area.
o Keep containers tightly closed.

» Store away from incompatible materials such as oxidizing agents, acids, and acid chlorides.

[7]

e Protect from moisture.[1]
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Workflow for Safe Handling of Di-sec-butylamine
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Caption: A workflow diagram illustrating the key steps for the safe handling of di-sec-
butylamine.

Emergency Procedures

In the event of an emergency, follow these procedures.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush skin with plenty of water for
at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Fire-Fighting Measures

» Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water
spray may be used to cool containers but may not be effective in extinguishing the fire.

e Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[3] Thermal decomposition may produce toxic gases,
including nitrogen oxides and carbon monoxide.[7]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Eliminate all ignition sources. Wear
appropriate personal protective equipment.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth,
vermiculite) and place it in a suitable container for disposal. Use non-sparking tools.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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